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Cat. No.: B162700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Piperidinocyclohexanecarbonitrile (PCC) is a chemical compound of significant interest

within the fields of forensic science, toxicology, and pharmacology. It is primarily known as a

direct precursor in the illicit synthesis of phencyclidine (PCP), a dissociative anesthetic with a

high potential for abuse.[1][2][3] Due to its role in the production of a controlled substance,

PCC itself is classified as a DEA Schedule II substance in the United States.[1][2] This guide

provides a comprehensive overview of the chemical properties of PCC, detailed experimental

protocols for its synthesis, and its relationship to PCP.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-
Piperidinocyclohexanecarbonitrile is presented below. This data is essential for its

identification, handling, and analysis in a laboratory setting.
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Property Value Source

Molecular Formula C₁₂H₂₀N₂ [1][2][4]

Molecular Weight 192.30 g/mol [1][4][5]

CAS Number 3867-15-0 [1][2][4]

Appearance White crystalline solid [2][6]

Melting Point 66-68 °C [6]

Solubility

DMF: 2 mg/mLDMSO: 3

mg/mLDMSO:PBS (pH 7.2)

(1:4): 0.2 mg/mLEthanol: 1

mg/mL

[2]

IUPAC Name
1-(piperidin-1-yl)cyclohexane-

1-carbonitrile
[1]

SMILES
C1CCC(CC1)

(C#N)N2CCCCC2
[1]

InChI

InChI=1S/C12H20N2/c13-11-

12(7-3-1-4-8-12)14-9-5-2-6-10-

14/h1-10H2

[1][4]

InChIKey
WWSAYKJWUZJLRT-

UHFFFAOYSA-N
[1]

Experimental Protocols
Synthesis of 1-Piperidinocyclohexanecarbonitrile
The following protocol describes a common method for the synthesis of 1-
Piperidinocyclohexanecarbonitrile.[6]

Materials:

Piperidine (44 g, 0.52 mole)

Concentrated Hydrochloric Acid (45 mL)
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Cold Water (120 mL)

Cyclohexanone (50 g, 0.52 mole)

Potassium Cyanide (KCN) (36 g)

Water (100 mL)

95% Ethanol (300 mL)

Procedure:

Carefully mix piperidine with concentrated HCl and cold water. The pH of the resulting

solution should be between 3 and 4.

To this solution, add cyclohexanone with vigorous stirring.

In a separate container, dissolve potassium cyanide in water.

Add the potassium cyanide solution to the piperidine and cyclohexanone mixture while

maintaining vigorous stirring.

Allow the solution to stir at room temperature overnight. A white precipitate should begin to

form after approximately 2 hours.

Collect the crystalline precipitate by filtration and wash it with cold water.

Recrystallize the crude product from 95% ethanol to yield a white crystalline solid.

Expected Yield: 88 g (88% yield)

Relationship to Phencyclidine (PCP)
1-Piperidinocyclohexanecarbonitrile is a crucial intermediate in the synthesis of

phencyclidine.[3][7] The nitrile group of PCC is reacted with a Grignard reagent, such as

phenylmagnesium bromide, to form an imine, which is then hydrolyzed to yield PCP.
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Synthesis of Phencyclidine from PCC.

Biological Activity and Toxicity
While primarily recognized as a precursor, 1-Piperidinocyclohexanecarbonitrile itself exhibits

significant toxicity. Studies have shown that PCC is approximately three times more toxic than

PCP.[4][8] Illicitly synthesized PCP can be contaminated with PCC, which may contribute to the

adverse clinical effects observed in users.[7][8][9] The mechanism of action for PCC is not as

well-characterized as that of PCP, which is known to be an N-methyl-D-aspartate (NMDA)

receptor antagonist.[7]

Pyrolysis
When smoked, 1-Piperidinocyclohexanecarbonitrile undergoes pyrolysis, breaking down

into several other compounds. A significant portion of PCC remains intact in the mainstream

smoke. The major pyrolysis products include cyanide and 1-(1-piperidino)-1-cyclohexene. The

latter can further decompose into cyclohexanone, piperidine, and N-acetylpiperidine.[10]

Conclusion
1-Piperidinocyclohexanecarbonitrile is a compound of considerable forensic and

toxicological importance due to its role as a precursor to phencyclidine and its inherent toxicity.

A thorough understanding of its chemical properties, synthesis, and byproducts is crucial for

law enforcement, forensic chemists, and the medical community in addressing the challenges

posed by illicit drug manufacturing and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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